1-acetyl-4-(tetrahydro-3-thienyl)piperazine

• IUPAC Name: 1-[4-(thiolan-3-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C10H18N2OS/c1-9(13)11-3-5-12(6-4-11)10-2-7-14-8-10/h10H,2-8H2,1H3
• InChI Key: UARLDHUCZKXYPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2CCSC2
• Molecular Formula: C10H18N2OS
• Molecular Weight: 214.33 g/mol

Description

1-Acetyl-4-(tetrahydro-3-thienyl)piperazine, commonly known as THTPA, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. THTPA has been reported to possess a wide range of biological activities, including antitumor, antiviral, and analgesic properties.

Mechanism of Action

The exact mechanism of action of THTPA is not fully understood, but it is believed to exert its biological effects through multiple pathways. THTPA has been reported to induce apoptosis in cancer cells by activating the caspase cascade and downregulating anti-apoptotic proteins. It has also been shown to inhibit viral replication by interfering with viral entry and assembly. Furthermore, THTPA has been suggested to act as a modulator of the opioid system, leading to its analgesic effects.
Biochemical and physiological effects:
THTPA has been reported to exhibit a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. THTPA has also been reported to reduce inflammation and oxidative stress in animal models, suggesting its potential as an anti-inflammatory agent. Additionally, THTPA has been demonstrated to modulate the opioid system, leading to its analgesic effects.

Advantages and Limitations for Lab Experiments

THTPA has several advantages for use in laboratory experiments. It is readily synthesized and has been extensively studied, making it a well-characterized compound. Additionally, THTPA exhibits a range of biological activities, making it a versatile tool for investigating various biological pathways. However, THTPA also has some limitations, including its potential toxicity and lack of selectivity towards specific biological targets.

Future Directions

There are several potential future directions for research on THTPA. One area of interest is the development of THTPA derivatives with improved selectivity and potency towards specific biological targets. Additionally, further investigation of the mechanism of action of THTPA could lead to the identification of novel therapeutic targets. Finally, clinical trials of THTPA in humans could provide valuable insights into its potential as a therapeutic agent.

Synthesis Methods

THTPA can be synthesized by the reaction of 1-acetyl-4-chloropiperazine with tetrahydro-3-thiophenol in the presence of a base such as potassium carbonate. The reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of THTPA as the final product.

Scientific Research Applications

THTPA has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been reported to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. THTPA has also been shown to possess antiviral activity against the influenza virus and herpes simplex virus type 1. Additionally, THTPA has been investigated for its analgesic properties, with studies demonstrating its ability to reduce pain in animal models.